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Compound of Interest

Compound Name: Trikvilar

Cat. No.: B14089268

Researchers, scientists, and drug development professionals handling Trikvilar, or its active
pharmaceutical ingredients (APIs), levonorgestrel and ethinyl estradiol, must adhere to
stringent safety protocols. These compounds are potent synthetic hormones and are classified
as hazardous. Exposure can lead to adverse health effects, including potential carcinogenic
effects and reproductive harm.[1][2][3] Therefore, the implementation of comprehensive
personal protective equipment (PPE) and handling procedures is critical to ensure a safe
laboratory environment.

Occupational Exposure and Personal Protective
Equipment (PPE)

The primary routes of occupational exposure to levonorgestrel and ethinyl estradiol are through
inhalation of dust particles and dermal contact.[2][4][5] It is imperative to minimize dust
generation and accumulation during all handling procedures.[2][4] A risk assessment should be
conducted to determine the specific PPE required for the tasks being performed.[6]

Recommended Personal Protective Equipment:

» Hand Protection: Double-gloving with impervious, disposable gloves (e.g., nitrile or
neoprene) is recommended.[2][6] Gloves should be changed regularly, approximately every
30 to 60 minutes, or immediately if contamination is known or suspected.[5]

o Eye and Face Protection: Safety glasses with side shields, chemical safety goggles, or a
face shield should be worn to protect against splashes and dust.[2][5][6][7][8]
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» Protective Clothing: A disposable, polyethylene-coated polypropylene gown or other laminate

material that is resistant to hazardous drug permeability should be worn.[6] Standard cloth

laboratory coats are not sufficient as they can absorb the hazardous materials.[5][6]

Additional protective gear such as sleeve covers, and head, hair, and shoe covers should be

used based on the specific laboratory and task requirements.[5][6]

» Respiratory Protection: In situations where dust may be generated, such as during weighing

or compounding, a respirator is necessary.[2][9][10] An N95 respirator or a higher level of

respiratory protection may be required, depending on the potential for airborne exposure.[10]

All respiratory protection should be used in accordance with OSHA regulations (29 CFR
1910.134) or the equivalent European Standard EN 149.[11]

Quantitative Exposure Limits and PPE Specifications

The following table summarizes key quantitative data for handling the active ingredients of

Trikvilar.

Parameter Value/Specification Source

Occupational Exposure Limit 0.05 pg/m3 (8-hour Time- 2]

(OEL) Weighted Average)

_ Impervious, disposable gloves

Hand Protection ] [2]
(double-gloving suggested)
Safety glasses or goggles

) conforming to OSHA 29 CFR
Eye Protection [11][12]

1910.133 or European
Standard EN166

Respiratory Protection

Required when dusts are

generated

[9]

Experimental Protocols

Specific experimental protocols for handling Trikvilar's active ingredients should be developed

as part of a laboratory's Chemical Hygiene Plan, in accordance with OSHA standards.[13]

These protocols should detail procedures for weighing, dissolving, and storing the compounds,
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as well as for decontaminating surfaces and equipment. All work with powdered forms of these
hormones should be conducted in a designated area, within a containment device such as a
chemical fume hood or a powder containment hood equipped with HEPA filtration.[13]

Operational and Disposal Plans

A comprehensive plan for the handling and disposal of Trikvilar and its APIs is essential for
laboratory safety and environmental protection.

Handling and Storage:

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3][11][12][14]

» Store in a cool, dry, and well-ventilated place in a tightly closed container.[14]

e The storage area should be locked up or otherwise accessible only to authorized personnel.
[3191[11][14]

Spill Management:
¢ In the event of a spill, non-essential personnel should be evacuated from the area.[2]
o Cleanup should only be performed by trained personnel wearing appropriate PPE.[2]

o Spilled material should be collected using a method that minimizes dust generation, such as
with a damp cloth or a HEPA-filtered vacuum.[2][4]

Waste Disposal:

» All waste containing levonorgestrel or ethinyl estradiol, including contaminated PPE and
labware, must be treated as hazardous waste.[15]

» Waste should be placed in clearly labeled, sealed containers for disposal.[2][4]

o Disposal must be carried out by a licensed hazardous waste disposal service in accordance
with all local, state, and federal regulations.[3][9][11][12][15][16] Environmental release
should be avoided.[2][3][4]
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Visualizing the Safety Workflow

The following diagrams illustrate the key procedural workflows for safely handling Trikvilar's
active pharmaceutical ingredients in a laboratory setting.
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Diagram 1: PPE Selection Workflow for Handling Hormonal APIs.
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Diagram 2: Handling and Disposal Workflow for Hormonal APIs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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